Cas no 2680693-73-4 (benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

Benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a specialized organic compound featuring a 1,3,4-thiadiazole core with a sulfhydryl group at the 5-position and a carbamate moiety. Its molecular structure offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where it may serve as a key intermediate or pharmacophore. The presence of both thiol and carbamate functional groups enhances its reactivity, enabling selective modifications for the development of bioactive molecules. This compound is of interest due to its potential in constructing heterocyclic frameworks with tailored properties, making it valuable for exploratory studies in drug discovery and material science. Proper handling is advised due to its reactive thiol group.
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate structure
2680693-73-4 structure
Product Name:benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
CAS No:2680693-73-4
MF:C11H11N3O2S2
MW:281.353939294815
CID:5979539
PubChem ID:165906973
Update Time:2025-11-03

benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680693-73-4
    • EN300-28286280
    • benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
    • Inchi: 1S/C11H11N3O2S2/c1-14(9-12-13-10(17)18-9)11(15)16-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,13,17)
    • InChI Key: DBIGFJQHAODZNC-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1N(C)C(=O)OCC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 281.02926895g/mol
  • Monoisotopic Mass: 281.02926895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 111Ų

benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28286280-0.05g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
2680693-73-4
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$1020.0 2023-05-25
Enamine
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benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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Enamine
EN300-28286280-0.25g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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$1117.0 2023-05-25
Enamine
EN300-28286280-0.5g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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Enamine
EN300-28286280-1.0g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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$1214.0 2023-05-25
Enamine
EN300-28286280-2.5g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
2680693-73-4
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$2379.0 2023-05-25
Enamine
EN300-28286280-5.0g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
2680693-73-4
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$3520.0 2023-05-25
Enamine
EN300-28286280-10.0g
benzyl N-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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